Cas no 347335-08-4 (3-(2-pyridin-2-ylethyl)phenylamine hydrochloride)

• Product Name: 3-(2-pyridin-2-ylethyl)phenylamine hydrochloride
• CAS No: 347335-08-4
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD01230534
• CID: 853123
• Update Time: 2026-04-29

3-(2-pyridin-2-ylethyl)phenylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Pyridin-2-yl)ethyl)aniline
• 3-(2-Pyridin-2-yl-ethyl)-phenylamine
• 3-(2-pyridin-2-ylethyl)aniline(SALTDATA: FREE)
• 3-(2-pyridin-2-ylethyl)phenylamine hydrochloride

• MDL： MFCD01230534
• Inchi： InChI=1S/C13H14N2/c14-12-5-3-4-11(10-12)7-8-13-6-1-2-9-15-13/h1-6,9-10H,7-8,14H2
• InChI Key： UJFFAAQNLMNRIM-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)CCC2=CC(=CC=C2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 3-(2-pyridin-2-ylethyl)phenylamine hydrochloride

3-(2-pyridin-2-ylethyl)phenylamine hydrochloride: A Comprehensive Overview

3-(2-pyridin-2-ylethyl)phenylamine hydrochloride, also known by its CAS number CAS No 347335-08-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 3-(2-pyridin-2-ylethyl)phenylamine, which belongs to the class of aromatic amines. The molecule consists of a phenyl group substituted with an ethyl chain linked to a pyridine ring, making it a structurally unique compound with potential applications in drug design and material science.

The synthesis of 3-(2-pyridin-2-ylethyl)phenylamine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield, which is a promising development in the context of green chemistry. This approach not only reduces reaction time but also minimizes the generation of hazardous byproducts, aligning with current trends toward sustainable chemical practices.

In terms of pharmacological properties, 3-(2-pyridin-2-ylethyl)phenylamine hydrochloride has been investigated for its potential as a lead compound in drug discovery. Preclinical studies suggest that this compound exhibits moderate bioactivity against certain enzyme targets, particularly those involved in neurodegenerative diseases. The presence of the pyridine ring introduces electronic properties that enhance the molecule's ability to interact with biological systems, making it a valuable candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of CAS No 347335-08-4 is its role in material science. Researchers have recently reported on its use as a precursor in the synthesis of novel polymeric materials with enhanced electronic properties. The ability of this compound to form stable covalent bonds with other monomers makes it an attractive option for developing advanced materials for electronic applications, such as organic light-emitting diodes (OLEDs) and flexible electronics.

The structural versatility of 3-(2-pyridin-2-ylethyl)phenylamine hydrochloride also lends itself to applications in catalysis. Recent findings indicate that this compound can act as a ligand in transition metal-catalyzed reactions, facilitating the formation of complex molecular architectures. This property opens up new avenues for its use in asymmetric synthesis and industrial chemical processes, where high selectivity and efficiency are paramount.

In conclusion, CAS No 347335-08-4, or 3-(2-pyridin-2-ylethyl)phenylamine hydrochloride, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial innovation.